3-Isobutoxy-4-methoxyphenylboronic acid
Overview
Description
3-Isobutoxy-4-methoxyphenylboronic acid is a chemical compound with the molecular formula C11H17BO4 . It has an average mass of 224.061 Da and a monoisotopic mass of 224.121994 Da . It is categorized as a heterocyclic organic compound .
Molecular Structure Analysis
The molecular structure of 3-Isobutoxy-4-methoxyphenylboronic acid is characterized by the presence of a boronic acid group attached to a phenyl ring, which is further substituted with isobutoxy and methoxy groups . The exact 3D structure would require more advanced techniques like X-ray crystallography for determination.Chemical Reactions Analysis
While specific chemical reactions involving 3-Isobutoxy-4-methoxyphenylboronic acid are not well documented, boronic acids are known to participate in various types of reactions. One of the most common reactions is the Suzuki-Miyaura cross-coupling reaction . More research is needed to understand the specific reactions of this compound.Safety and Hazards
The safety data sheet for a similar compound, 3-Methoxyphenylboronic acid, indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area . Similar precautions should be taken when handling 3-Isobutoxy-4-methoxyphenylboronic acid.
Mechanism of Action
Target of Action
The primary target of 3-Isobutoxy-4-methoxyphenylboronic acid is the palladium catalyst used in the Suzuki-Miyaura coupling reactions . This compound, as an organoboron reagent, interacts with the palladium catalyst to facilitate the formation of carbon-carbon bonds.
Mode of Action
The mode of action of 3-Isobutoxy-4-methoxyphenylboronic acid involves its role as a reactant in Suzuki-Miyaura couplings . In this palladium-catalyzed reaction, the boronic acid forms carbon-carbon bonds with a variety of organic halides or triflates. The process involves two key steps: oxidative addition and transmetalation . In oxidative addition, the palladium catalyst forms a bond with the organic halide or triflate. In transmetalation, the organoboron compound (like our compound of interest) transfers the organic group to the palladium .
Biochemical Pathways
The Suzuki-Miyaura coupling reaction, facilitated by 3-Isobutoxy-4-methoxyphenylboronic acid, is a key biochemical pathway in synthetic chemistry . This reaction enables the formation of carbon-carbon bonds, which is a fundamental process in the synthesis of complex organic compounds .
Pharmacokinetics
As a boronic acid, it is expected to have good stability and reactivity, making it suitable for use in suzuki-miyaura coupling reactions .
Result of Action
The result of the action of 3-Isobutoxy-4-methoxyphenylboronic acid is the formation of carbon-carbon bonds with various organic halides or triflates. This leads to the synthesis of complex organic compounds, which can be used in various applications, including drug discovery and materials science .
properties
IUPAC Name |
[4-methoxy-3-(2-methylpropoxy)phenyl]boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17BO4/c1-8(2)7-16-11-6-9(12(13)14)4-5-10(11)15-3/h4-6,8,13-14H,7H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKPKCAUMWQUFLE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C=C1)OC)OCC(C)C)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17BO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70675365 |
Source
|
| Record name | [4-Methoxy-3-(2-methylpropoxy)phenyl]boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70675365 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Isobutoxy-4-methoxyphenylboronic acid | |
CAS RN |
1217501-19-3 |
Source
|
| Record name | [4-Methoxy-3-(2-methylpropoxy)phenyl]boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70675365 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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